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Compound of Interest

Compound Name: Dodemorph benzoate

Cat. No.: B13948511

In-Depth Technical Guide to Dodemorph
Benzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dodemorph Benzoate, a
morpholine fungicide. It details its chemical properties, mechanism of action, and relevant
experimental data to support research and development activities.

Chemical and Physical Properties

Dodemorph benzoate is the benzoate salt of the active fungicidal compound dodemorph. Key
gquantitative data for both dodemorph and dodemorph benzoate are summarized below for
clear comparison.
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Property Dodemorph Dodemorph Benzoate
CAS Number 1593-77-7 59145-63-0[1]

Molecular Formula C1sH3sNO C25H41NO3[1]

Molecular Weight 281.48 g/mol 403.60 g/mol

Physical State Colorless solid (cis-isomer)[2]

Solubility in Water Moderately soluble

Density

Mechanism of Action: Inhibition of Sterol
Biosynthesis

Dodemorph benzoate's fungicidal activity stems from the action of the dodemorph molecule,
which is a sterol biosynthesis inhibitor (SBI). Specifically, it targets and disrupts the ergosterol
biosynthesis pathway in fungi. Ergosterol is a vital component of fungal cell membranes,
analogous to cholesterol in mammalian cells, and is crucial for maintaining membrane fluidity,
integrity, and the function of membrane-bound enzymes.

The primary mode of action for morpholine fungicides like dodemorph is the inhibition of two
key enzymes in the ergosterol pathway:

o Sterol Al4-reductase: This enzyme is responsible for the reduction of the double bond at the
C14-C15 position of sterol precursors.

o Sterol A8 - A7-isomerase: This enzyme catalyzes the isomerization of the double bond from
the C8-C9 position to the C7-C8 position.

Inhibition of these enzymes leads to a depletion of ergosterol in the fungal cell membrane and
an accumulation of toxic, non-functional sterol precursors. This disruption of the cell
membrane's structure and function ultimately leads to the cessation of fungal growth and cell
death.

Signaling Pathway and Experimental Workflow
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The following diagram illustrates the ergosterol biosynthesis pathway and highlights the points
of inhibition by morpholine fungicides.
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Caption: Inhibition of Ergosterol Biosynthesis by Dodemorph.

Experimental Protocols

While specific experimental protocols for dodemorph benzoate are not readily available in the
public domain, established methodologies for testing the efficacy of fungicides can be adapted.

Antifungal Susceptibility Testing (Broth Microdilution Assay):

This method can be used to determine the minimum inhibitory concentration (MIC) of
dodemorph benzoate against a target fungus, such as powdery mildew.

e Preparation of Fungal Inoculum: A standardized suspension of fungal spores or mycelial
fragments is prepared in a suitable liquid medium.

o Preparation of Dodemorph Benzoate Solutions: A stock solution of dodemorph benzoate
is prepared in an appropriate solvent and then serially diluted in the growth medium in a 96-
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well microtiter plate to achieve a range of concentrations.

 Inoculation and Incubation: Each well is inoculated with the fungal suspension. The plate is
then incubated under optimal conditions for fungal growth (temperature, humidity, light).

o Determination of MIC: The MIC is determined as the lowest concentration of dodemorph
benzoate that visibly inhibits fungal growth.

Workflow for Antifungal Susceptibility Testing:
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Caption: Workflow for Antifungal Susceptibility Testing.

Quantitative Data on Efficacy

Dodemorph has been historically used for the control of powdery mildew on ornamental plants,
particularly roses. While specific quantitative efficacy data for dodemorph benzoate is limited
in recent literature, the known effectiveness of dodemorph provides a strong indication of its
potential. Efficacy would be dependent on the specific fungal species, host plant, and
environmental conditions. Application rates for dodemorph-based fungicides are typically in the
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range of grams of active ingredient per 100 liters of water, but specific recommendations
should be followed based on product labels and further research.

Toxicological Profile

The toxicological data for dodemorph provides an indication of the potential hazards associated
with dodemorph benzoate.

Endpoint Result

Acute Oral Toxicity (Rat) Harmful if swallowed

Skin Irritation Causes skin irritation

Eye Irritation Causes serious eye irritation

Aquatic Toxicity Very toxic to aquatic life with long-lasting effects

It is important to handle dodemorph benzoate with appropriate personal protective equipment,
including gloves, safety glasses, and protective clothing, in a well-ventilated area. A
comprehensive review of the specific Safety Data Sheet (SDS) for dodemorph benzoate is
mandatory before handling.

Analytical Methods

The analysis of dodemorph in various matrices is typically performed using gas
chromatography (GC). For formulations containing benzoates, high-performance liquid
chromatography (HPLC) is a common and effective analytical technique.

General HPLC Method for Benzoate Analysis:
e Column: C18 reverse-phase column

* Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic
solvent (e.g., acetonitrile or methanol). The exact ratio and gradient can be optimized.

o Detection: UV detection at a wavelength appropriate for benzoate (typically around 225-230
nm).
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+ Quantification: Based on a calibration curve generated from standards of known
concentration.

Logical Relationship of Analytical Method Development:
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Caption: Logical Flow of HPLC Method Development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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